Cas no 160010-21-9 (Methyl 4-(4-bromophenyl)-3-oxobutanoate)

• Product Name: Methyl 4-(4-bromophenyl)-3-oxobutanoate
• CAS No: 160010-21-9
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 1339500
• Update Time: 2023-08-02

Methyl 4-(4-bromophenyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 4-(4-BROMOPHENYL)-3-OXOBUTANOIC ACID METHYL ESTER
• 4-(4-BROMO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER
• Benzenebutanoic acid, 4-bromo-beta-oxo-, methyl ester
• Methyl 4-(4-bromophenyl)-3-oxobutanoate

• Inchi： 1S/C11H11BrO3/c1-15-11(14)7-10(13)6-8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： STEBOHAKKNSTLL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(CC(=O)OC)=O

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Molecular Weight: 271.11g/mol
• XLogP3: 2.3